Cas no 71477-28-6 (2-Azabicyclo[2.1.0]pentane)

• Product Name: 2-Azabicyclo[2.1.0]pentane
• CAS No: 71477-28-6
• MF: C₄H₇N
• MW: 69.1050808429718
• MDL: MFCD11204140
• CID: 4155420
• PubChem ID: 22341341
• Update Time: 2025-07-21

2-Azabicyclo[2.1.0]pentane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.0]pentane
• AKOS009296342
• 71477-28-6
• EN300-89593
• 2-azabicyclo(2,1,0)pentane

• MDL： MFCD11204140
• Inchi： 1S/C4H7N/c1-3-2-5-4(1)3/h3-5H,1-2H2
• InChI Key： DAPJDNAXUNPBRZ-UHFFFAOYSA-N
• SMILES： C12C(C1)CN2

Computed Properties

• Exact Mass: 69.057849228Da
• Monoisotopic Mass: 69.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 60.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Azabicyclo[2.1.0]pentane

Introduction to 2-Azabicyclo[2.1.0]pentane (CAS No. 71477-28-6)

2-Azabicyclo[2.1.0]pentane, with the CAS number 71477-28-6, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic ring structures. The specific structure of 2-Azabicyclo[2.1.0]pentane makes it a valuable scaffold for the development of novel pharmaceuticals and chemical probes.

The molecular formula of 2-Azabicyclo[2.1.0]pentane is C₅H₉N, and its molecular weight is approximately 83.13 g/mol. The compound features a five-membered ring fused with a three-membered ring, with a nitrogen atom located at the bridgehead position. This unique structural arrangement imparts specific chemical and physical properties that have been extensively studied in recent years.

In terms of its chemical properties, 2-Azabicyclo[2.1.0]pentane exhibits high stability and reactivity, making it an attractive starting material for various synthetic transformations. Its ability to undergo selective functionalization at different positions has been explored in numerous synthetic routes, leading to the synthesis of complex molecules with potential therapeutic applications.

One of the key areas where 2-Azabicyclo[2.1.0]pentane has shown promise is in the development of central nervous system (CNS) drugs. Recent studies have demonstrated that derivatives of this compound can act as potent modulators of neurotransmitter systems, particularly those involving serotonin, dopamine, and GABA receptors. These findings have opened up new avenues for the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Beyond its potential in drug discovery, 2-Azabicyclo[2.1.0]pentane has also been investigated for its use as a chemical probe in biological systems. Its unique structure allows it to interact selectively with specific protein targets, making it a valuable tool for understanding protein function and signaling pathways. For instance, researchers have used derivatives of this compound to study the binding interactions between proteins involved in cell signaling cascades.

The synthetic accessibility of 2-Azabicyclo[2.1.0]pentane has been another factor contributing to its widespread use in research laboratories around the world. Several efficient synthetic routes have been developed to prepare this compound and its derivatives, including methods involving ring-closing metathesis (RCM) and intramolecular cyclization reactions. These synthetic strategies have not only facilitated the production of large quantities of the compound but have also enabled the exploration of its structural diversity through systematic modifications.

In addition to its applications in drug discovery and chemical biology, 2-Azabicyclo[2.1.0]pentane has also found use in materials science and catalysis. The rigid bicyclic structure provides a stable platform for the attachment of functional groups that can enhance the performance of materials in various applications, such as polymer synthesis and catalytic processes.

The environmental impact and safety profile of 2-Azabicyclo[2.1.0]pentane have also been evaluated in recent studies. While it is generally considered safe for laboratory use under proper handling conditions, researchers are continually monitoring its potential environmental effects to ensure sustainable practices in its production and application.

In conclusion, 2-Azabicyclo[2.1.0]pentane (CAS No. 71477-28-6) is a versatile and important compound with a wide range of applications in organic chemistry, medicinal chemistry, pharmaceutical research, chemical biology, materials science, and catalysis. Its unique structural features and favorable chemical properties make it an invaluable tool for advancing scientific knowledge and developing innovative solutions to pressing medical and technological challenges.